N-(4-chloro-2-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine
• InChI: InChI=1S/C23H22ClN7/c1-16-15-17(24)7-8-19(16)27-22-20-21(26-10-9-25-20)28-23(29-22)31-13-11-30(12-14-31)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3,(H,26,27,28,29)
• InChI Key: BYHMGTCTRUUXNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC2=NC(=NC3=NC=CN=C32)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C23H22ClN7
• Molecular Weight: 431.9 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine, also known as CMPD101, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pteridine derivatives, which have been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral effects.

Scientific Research Applications

Synthesis Methodologies

The synthesis of derivatives related to N-(4-chloro-2-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine often involves microwave-assisted facile synthesis techniques, aiming to create compounds with potential anticonvulsant activity. These methodologies leverage the advantages of microwave irradiation, such as reduced reaction times and enhanced yields. For instance, Ghodke et al. (2017) reported the design and synthesis of novel derivatives through condensation reactions under microwave irradiation, highlighting the structural prerequisites indispensable for anticonvulsant activity (Ghodke, A. P. Nikalje, S. Tiwari, Julio A Seijas Vazquez, & M. Vázquez-Tato, 2017).

Biological Activities and Potential Applications

• Anticonvulsant Evaluation : The synthesized derivatives of N-(4-chloro-2-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine have been evaluated for their central nervous system (CNS) depressant properties and anticonvulsant activities. The studies utilize models like maximal electroshock seizure (MES) and subcutaneous pentylenetetrazole (sc-PTZ) induced seizure, with findings suggesting potent activity in the MES model for most compounds (Ghodke et al., 2017).

• Pesticidal Activities : Research into the pesticidal activities of derivatives has shown potential against mosquito larvae and phytopathogenic fungi, indicating the broader applicability of these compounds in agricultural and environmental health contexts (W. Choi et al., 2015).

• Anticancer Activities : Novel Mannich bases derived from 6-(4-phenyl-piperazin-1-yl)pyridine-3-ylamine, a compound structurally related to the one , have been synthesized and showed anticancer activities against prostate cancer cells, suggesting the potential of these derivatives in cancer treatment (S. Demirci & N. Demirbas, 2019).